Cas no 61237-12-5 (1-Hexanol, 6-(dodecylmethylamino)-)
61237-12-5 structure
Product Name:1-Hexanol, 6-(dodecylmethylamino)-
CAS No:61237-12-5
MF:C19H41NO
MW:299.534946203232
CID:487473
PubChem ID:71397900
Update Time:2025-04-19
1-Hexanol, 6-(dodecylmethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanol, 6-(dodecylmethylamino)-
- 6-[dodecyl(methyl)amino]hexan-1-ol
- DTXSID90819360
- 61237-12-5
-
- Inchi: 1S/C19H41NO/c1-3-4-5-6-7-8-9-10-11-14-17-20(2)18-15-12-13-16-19-21/h21H,3-19H2,1-2H3
- InChI Key: IVZGDKXSUUBTIJ-UHFFFAOYSA-N
- SMILES: OCCCCCCN(C)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 299.31903
- Monoisotopic Mass: 299.318814931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 17
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
1-Hexanol, 6-(dodecylmethylamino)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
61237-12-5 (1-Hexanol, 6-(dodecylmethylamino)-) Related Products
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